Cas no 2188279-38-9 (methyl 3,4-diethoxy-5-{6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-amido}benzoate)

• Product Name: methyl 3,4-diethoxy-5-{6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-amido}benzoate
• CAS No: 2188279-38-9
• MF: C₂₀H₂₂N₄O₆
• MW: 414.411884784698
• CID: 5355877
• Update Time: 2025-06-08

methyl 3,4-diethoxy-5-{6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-amido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3,4-diethoxy-5-(6-methyl-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamido)benzoate
• methyl 3,4-diethoxy-5-[(6-methyl-4-oxo-5H-pyrazolo[1,5-a]pyrazine-2-carbonyl)amino]benzoate
• methyl 3,4-diethoxy-5-{6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-amido}benzoate

• Inchi： 1S/C20H22N4O6/c1-5-29-16-8-12(20(27)28-4)7-13(17(16)30-6-2)22-18(25)14-9-15-19(26)21-11(3)10-24(15)23-14/h7-10H,5-6H2,1-4H3,(H,21,26)(H,22,25)
• InChI Key： RIRXLWNXKPNKAZ-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC(C(=O)OC)=CC=1NC(C1C=C2C(NC(C)=CN2N=1)=O)=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 699
• XLogP3: 1.8
• Topological Polar Surface Area: 121

Additional information on methyl 3,4-diethoxy-5-{6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-amido}benzoate

Recent Advances in the Study of Methyl 3,4-diethoxy-5-{6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-amido}benzoate (CAS: 2188279-38-9)

The compound methyl 3,4-diethoxy-5-{6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-amido}benzoate (CAS: 2188279-38-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrazolo[1,5-a]pyrazine core and benzoate ester functionality, has been the subject of several studies aimed at elucidating its biological activity, synthetic pathways, and pharmacological properties. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have focused on the synthesis and optimization of methyl 3,4-diethoxy-5-{6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-amido}benzoate, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that achieved a 65% overall yield, significantly higher than previous methods. The study also highlighted the importance of the diethoxy and methyl substituents in enhancing the compound's stability under physiological conditions, which is critical for its potential use in drug development.

In terms of biological activity, methyl 3,4-diethoxy-5-{6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-amido}benzoate has shown promising results as a modulator of protein-protein interactions (PPIs) involved in inflammatory pathways. A 2024 study published in ACS Chemical Biology demonstrated that the compound selectively inhibits the interaction between NF-κB and its binding partners, leading to reduced cytokine production in vitro. This finding suggests potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetic studies of the compound have also advanced significantly. Research conducted in 2023 and published in Drug Metabolism and Disposition revealed that methyl 3,4-diethoxy-5-{6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-amido}benzoate exhibits favorable absorption and distribution profiles in rodent models, with a bioavailability of approximately 45% following oral administration. The study also identified the primary metabolites of the compound, which are formed via hepatic CYP3A4-mediated oxidation and subsequent glucuronidation.

Despite these promising findings, challenges remain in the development of methyl 3,4-diethoxy-5-{6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-amido}benzoate as a therapeutic agent. A 2024 review in Expert Opinion on Drug Discovery pointed out that while the compound shows high potency in vitro, its in vivo efficacy is limited by rapid clearance and moderate tissue penetration. Researchers are currently exploring structural modifications, such as the introduction of fluorine atoms or the replacement of the ester group with more metabolically stable functionalities, to address these limitations.

In conclusion, methyl 3,4-diethoxy-5-{6-methyl-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazine-2-amido}benzoate (CAS: 2188279-38-9) represents a compelling case study in the intersection of chemical synthesis and biological activity. Recent research has not only improved our understanding of its synthetic accessibility and mechanism of action but has also highlighted both its therapeutic potential and the need for further optimization. As studies continue to explore its applications in inflammation and beyond, this compound may emerge as a valuable tool for both basic research and drug development in the coming years.